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Cat. No.: B16104070

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for utilizing the Flipper-TR® probe for real-

time measurement of membrane tension in live cells. The Flipper-TR® probe is a fluorescent

reporter that allows for the quantification of plasma membrane tension through Fluorescence

Lifetime Imaging Microscopy (FLIM).

Introduction to Flipper-TR® Probe
The Flipper-TR® probe is a sophisticated mechanosensitive fluorescent dye designed to

investigate membrane biology. It specifically localizes to the plasma membrane of living cells

and reports on changes in membrane tension.[1][2][3][4] The probe's mechanism relies on its

unique molecular structure, featuring two twisted dithienothiophenes.[3] Changes in membrane

tension alter the conformation of the probe; increased tension leads to a planarization of the

molecule. This conformational change results in a measurable increase in the probe's

fluorescence lifetime.[5][6] Consequently, FLIM is the required imaging modality to quantify

these changes.[1][3][7] The Flipper-TR® probe is fluorogenic, meaning its fluorescence is

significantly enhanced upon insertion into a lipid membrane compared to when it is in an

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b16104070#bc-rfq
https://www.gentaur.uk/shop/0807-cy-sc020-flipper-tr-kit-for-fluorescence-cell-membrane-microscopy-50-nmol-9753
https://www.gentaur.fr/en/shop/0807-cy-sc020-flipper-tr-kit-for-fluorescence-cell-membrane-microscopy-50-nmol-9753?page=39&order=name+asc
https://spirochrome.com/documents/201901/datasheet_FLIPPER-TR_201906.pdf
https://spirochrome.com/product/flipper-tr/
https://spirochrome.com/documents/201901/datasheet_FLIPPER-TR_201906.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7453413/
https://pubs.acs.org/doi/10.1021/acscentsci.0c00977
https://www.gentaur.uk/shop/0807-cy-sc020-flipper-tr-kit-for-fluorescence-cell-membrane-microscopy-50-nmol-9753
https://spirochrome.com/documents/201901/datasheet_FLIPPER-TR_201906.pdf
https://pubmed.ncbi.nlm.nih.gov/34854050/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16104070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


aqueous solution.[1] It has been successfully used in a variety of organisms, including

mammalian cells, bacteria, and yeast.[3][8]

Principle of Measurement
The core of the Flipper-TR® probe's function lies in its ability to change its fluorescence lifetime

in response to the mechanical state of the lipid bilayer.

Low Membrane Tension: In a relaxed membrane, the Flipper-TR® probe adopts a twisted

conformation. This results in a shorter fluorescence lifetime.[5]

High Membrane Tension: As membrane tension increases, the surrounding lipid molecules

become more ordered and packed, forcing the Flipper-TR® probe into a more planar

conformation.[5] This planar state exhibits a longer fluorescence lifetime.[5][9]

This relationship between membrane tension and fluorescence lifetime allows for a quantitative

assessment of mechanical forces at the plasma membrane.[10][11]

Quantitative Data Summary
The following tables summarize the key photophysical properties and recommended starting

concentrations for the Flipper-TR® probe.

Table 1: Photophysical Properties of Flipper-TR® Probe

Property Value Reference

Excitation Wavelength (λAbs) 480 nm [3]

Emission Wavelength (λEm) 600 nm [3]

Molar Extinction Coefficient

(εmax)
1.66 x 10⁴ M⁻¹cm⁻¹ (in DMSO) [3]

Fluorescence Lifetime (τ) 2.8 - 7 ns [3]

Quantum Yield (QY) 30% (in Acetate) [3]

Table 2: Recommended Staining Conditions
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Parameter Recommendation Notes Reference

Stock Solution

Preparation

Solvent Anhydrous DMSO

Old or wet DMSO can

reduce the probe's

shelf life.

[3]

Stock Concentration 1 mM

Dissolve 50 nmol vial

content in 50 µL of

anhydrous DMSO.

[3][12]

Storage
-20°C, protected from

light

Stable for

approximately 3

months.

[3]

Working Solution

Recommended

Starting Concentration
1 µM

Dilute the stock

solution in cell culture

medium.

[3]

Concentration Range 0.5 - 2 µM

Optimal concentration

should be determined

empirically for each

cell type. If the signal

is low, the

concentration can be

increased.

[3][4]

Incubation Time 15 minutes

At 37°C in a

humidified

atmosphere with 5%

CO₂.

[3]

Imaging Parameters

Excitation 488 nm pulsed laser For FLIM imaging. [3]

Emission Collection 575 - 625 nm (or

600/50 nm bandpass

[3][13]
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filter)

Experimental Protocols
Materials

Flipper-TR® probe

Anhydrous Dimethyl Sulfoxide (DMSO)

Live cells of interest

Appropriate cell culture medium (e.g., DMEM, Leibovitz's L-15)[14]

Glass-bottom dishes or coverslips suitable for microscopy

Incubator (37°C, 5% CO₂)

Fluorescence Lifetime Imaging Microscope (FLIM) system with a pulsed laser (e.g., 488 nm)

Staining Protocol for Live Adherent Cells
This protocol is optimized for HeLa cells and can be adapted for other adherent cell lines.[3]

Cell Preparation: Culture cells on glass-bottom dishes or coverslips to the desired

confluency.

Prepare Flipper-TR® Stock Solution:

Allow the vial of Flipper-TR® to warm to room temperature before opening.

Add 50 µL of anhydrous DMSO to the 50 nmol vial to create a 1 mM stock solution.

Mix thoroughly by vortexing.

Store the stock solution at -20°C.

Prepare Staining Solution:
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Shortly before use, dilute the 1 mM Flipper-TR® stock solution to a final concentration of 1

µM in pre-warmed cell culture medium.

Note: The presence of fetal calf serum (FCS) may reduce labeling efficiency. If low signal

is observed, consider using a serum-free medium for staining or increasing the probe

concentration up to 2 µM.[3]

Cell Staining:

Aspirate the existing culture medium from the cells.

Add the staining solution to the cells, ensuring the entire surface is covered.

Incubate the cells for 15 minutes at 37°C in a humidified atmosphere containing 5% CO₂.

[3]

Imaging:

The probe is fluorescent only in membranes, so washing is not typically required.[3]

Proceed with FLIM imaging. For long-term imaging (over 24 hours), the probe can be left

in the medium.[3]

FLIM Data Acquisition and Analysis
Microscope Setup: Use a FLIM microscope equipped with a 488 nm pulsed laser for

excitation. Collect fluorescence emission through a 600/50 nm bandpass filter.[3][13]

Image Acquisition: Acquire FLIM data, ensuring sufficient photon counts for accurate lifetime

analysis.

Data Analysis:

Fit the fluorescence decay curves from regions of interest (ROI) or on a pixel-by-pixel

basis using a double-exponential decay model to extract the fluorescence lifetimes (τ₁ and

τ₂).[3]

Changes in membrane tension will be reflected in the changes of these lifetime values.
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Diagrams
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Caption: Flipper-TR® probe conformation and fluorescence lifetime change with membrane

tension.

Experimental Workflow
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Preparation

Experiment

Data Analysis

1. Culture Cells on
Glass-Bottom Dish

2. Prepare 1 mM
Flipper-TR® Stock

in Anhydrous DMSO

3. Prepare 1 µM Staining
Solution in Medium

4. Incubate Cells with
Staining Solution
(15 min, 37°C)

5. Perform FLIM Imaging
(488 nm excitation,

600/50 nm emission)

6. Acquire Fluorescence
Decay Data

7. Fit Decay Curves
(Double-Exponential)

8. Generate Fluorescence
Lifetime Map

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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